Cas no 896323-79-8 (N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylethanediamide)

• Product Name: N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylethanediamide
• CAS No: 896323-79-8
• MF: C₂₃H₂₈N₂O₅S
• MW: 444.543825149536
• CID: 5916994
• PubChem ID: 22584493
• Update Time: 2025-08-01

N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(cyclohexen-1-yl)ethyl]-N'-[2-(furan-2-yl)-2-(4-methylphenyl)sulfonylethyl]oxamide
• F2569-0159
• N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-(furan-2-yl)-2-tosylethyl)oxalamide
• N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-[2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl]ethanediamide
• AKOS002057334
• AKOS021695560
• 896323-79-8
• N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylethanediamide

• Inchi： 1S/C23H28N2O5S/c1-17-9-11-19(12-10-17)31(28,29)21(20-8-5-15-30-20)16-25-23(27)22(26)24-14-13-18-6-3-2-4-7-18/h5-6,8-12,15,21H,2-4,7,13-14,16H2,1H3,(H,24,26)(H,25,27)
• InChI Key： OPUBTKZEEQHFDN-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC=1)(=O)C(NCC(C1=CC=CO1)S(C1=CC=C(C)C=C1)(=O)=O)=O

Computed Properties

• Exact Mass: 444.17189317g/mol
• Monoisotopic Mass: 444.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylethanediamide

Comprehensive Analysis of N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylethanediamide (CAS No. 896323-79-8)

The compound N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylethanediamide (CAS No. 896323-79-8) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the intricate combination of functional groups, including a cyclohexene ring, a furan moiety, and a tosyl (p-toluenesulfonyl) group. This molecular architecture makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Researchers are increasingly exploring its potential applications due to its versatile reactivity and binding properties.

In recent years, the demand for novel sulfonamide derivatives and heterocyclic compounds has surged, driven by their utility in drug discovery and agrochemical development. The presence of the furan-2-yl group in this compound is particularly noteworthy, as furan-based structures are known for their bioactivity and role in medicinal chemistry. Additionally, the cyclohex-1-en-1-yl segment contributes to its lipophilicity, which is a critical factor in pharmacokinetics. These attributes align with current trends in small-molecule therapeutics and targeted drug delivery systems, making CAS No. 896323-79-8 a compound of significant academic and industrial relevance.

From a synthetic perspective, the incorporation of the 4-methylbenzenesulfonyl group enhances the compound's stability and reactivity, enabling its use as an intermediate in multi-step organic transformations. This feature is particularly valuable in the development of high-performance materials and specialty chemicals. Moreover, the compound's ethanediamide backbone offers opportunities for further functionalization, catering to the growing need for customizable molecular scaffolds in research and development.

The rise of computational chemistry and AI-driven drug design has further amplified interest in compounds like N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylethanediamide. Researchers are leveraging molecular docking and quantitative structure-activity relationship (QSAR) models to predict its interactions with biological targets. Such studies are pivotal in accelerating the discovery of next-generation therapeutics and reducing reliance on traditional trial-and-error methods.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many synthetic intermediates, CAS No. 896323-79-8 exhibits favorable green chemistry metrics, such as reduced toxicity and biodegradability potential. This aligns with the global shift toward sustainable chemical processes and eco-friendly manufacturing. As industries strive to meet ESG (Environmental, Social, and Governance) standards, compounds with minimal ecological footprints are gaining traction.

In conclusion, N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethylethanediamide represents a compelling case study in modern chemical innovation. Its multifaceted properties bridge the gap between academic research and industrial applications, addressing key challenges in drug development, material science, and sustainability. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in shaping the future of specialty chemicals and life sciences.